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Executive Summary
Erythrina sigmoidea (Fabaceae) represents a critical chemotaxonomic reservoir of prenylated

flavonoids and erythrinan alkaloids. Unlike ubiquitous phytochemical sources, E. sigmoidea is

characterized by a unique enzymatic machinery capable of high-degree prenylation on the

flavonoid skeleton, yielding the Sigmoidin series (A–N). These compounds exhibit potent, non-

specific cytotoxicity against multi-drug resistant (MDR) cancer lines and significant antimicrobial

efficacy. This guide dissects the bioactive profile, isolation methodologies, and mechanistic

pharmacology of E. sigmoidea, providing a roadmap for translating these secondary

metabolites into lead candidates.

Comprehensive Bioactive Compound Profile
The bioactive architecture of E. sigmoidea is dominated by isoflavonoids (specifically

prenylated isoflavanones) and pterocarpans. The plant’s metabolic signature is the "Sigmoidin"

class—compounds structurally optimized for membrane permeability due to lipophilic prenyl

side chains.
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The Sigmoidin Series (Key Isoflavonoids)
The Sigmoidins are the primary chemotaxonomic markers. Their structural complexity arises

from cyclization of prenyl groups with adjacent hydroxyls, forming pyrano- and furano-

derivatives.

Compound Name Chemical Class
Structural
Characteristics

Key Bioactivity

Sigmoidin A Prenylated Flavanone

5,7,4'-trihydroxy-3'-

prenylflavanone

derivative

Anti-inflammatory;

Antibacterial

Sigmoidin B Prenylated Flavanone

Contains a

dimethylchromene

ring

Anti-inflammatory;

Cytotoxic

Sigmoidin I
Prenylated

Isoflavanone
3'-prenyl substitution

High Cytotoxicity

(Leukemia/Glioblasto

ma)

Sigmoidin L Prenylated Flavanone

5,7,3',4'-tetrahydroxy-

5'-(3''-methyl-4''-

oxobut-1''-enyl)

Antibacterial (S.

aureus, P. vulgaris)

Sigmoidin M Prenylated Flavanone

5,7-dihydroxy-3'-O-

prenyl-

pyrano[5'',6'':4',5']

derivative

Antimicrobial

Sigmoidin N Prenylated Flavanone
Furanoflavanone

derivative
Antimicrobial

Secondary Metabolite Clusters
Beyond the Sigmoidins, the matrix contains alkaloids and pterocarpans that act synergistically.

Erythrinan Alkaloids: Erysotrine, Erythraline.[1][2] (Neuromuscular blocking agents; "Curare-

like" activity).[2]
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Pterocarpans: Erythrabyssin II, Phaseollin, 6

-hydroxyphaseollidin. (Antifungal defense).[2][3]

Other Flavonoids: Atalantoflavone, Neobavaisoflavone, Abyssinone IV.

Pharmacological Mechanisms & Therapeutic
Potential[3][5][6][7][8]
Cytotoxicity & Oncology
The lipophilic nature of prenylated isoflavonoids allows them to penetrate the lipid bilayer of

cancer cells, inducing apoptosis via mitochondrial disruption.

Quantitative Potency Data (IC50 / MIC):

Target Cell Line /
Pathogen

Compound Activity Value Mechanism

Leukemia (CCRF-

CEM)
Sigmoidin I IC50: 18.50 µg/mL

Caspase activation;

ROS induction

Glioblastoma

(U87MG)
Sigmoidin I IC50: 45.00 µg/mL Apoptosis induction

Colon Cancer

(HCT116)
Sigmoidin I IC50: 19.63 µg/mL

p53-dependent

pathway

Staphylococcus

aureus
Sigmoidin L MIC: 0.20 mg/disc Membrane disruption

Escherichia coli Neobavaisoflavone MIC: 8 - 32 µg/mL
Efflux pump inhibition

potential

Plasmodium

falciparum
Stem Bark Extract IC50: 10 µg/mL

Heme detoxification

inhibition

Antimicrobial Resistance (AMR)
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E. sigmoidea compounds, particularly Atalantoflavone and Neobavaisoflavone, have shown

efficacy against MDR strains. The mechanism often involves the inhibition of bacterial efflux

pumps, restoring sensitivity to standard antibiotics.

Experimental Workflows: Isolation &
Characterization
Extraction Protocol (Causality-Driven)
Rationale: A polarity-gradient extraction is strictly required. Direct methanolic extraction pulls

too many sugars/tannins. A sequential partition concentrates the prenylated flavonoids in the

non-polar/mid-polar fractions.

Step-by-Step Methodology:

Maceration: Dry, pulverize stem bark (2 kg). Macerate in MeOH:CH2Cl2 (1:1) for 48h to

disrupt cell walls and solubilize broad-spectrum metabolites.

Concentration: Evaporate solvent under reduced pressure (Rotavap) at 40°C to yield Crude

Extract.

Liquid-Liquid Partitioning:

Suspend Crude Extract in H2O.

Wash 1 (n-Hexane): Removes fats, waxes, and chlorophyll. Discard or save for lipid

analysis.

Wash 2 (CH2Cl2 or CHCl3):CRITICAL STEP. This fraction captures the Sigmoidins and

Pterocarpans.

Wash 3 (EtOAc): Captures more polar glycosides.

Chromatography: Subject the CH2Cl2 fraction to Silica Gel 60 column chromatography. Elute

with n-Hexane

EtOAc gradient.[4]
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Visualization: Extraction Logic
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Figure 1: Polarity-driven fractionation workflow targeting the lipophilic Sigmoidin series.
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Biosynthetic Context
Understanding the biosynthesis is crucial for metabolic engineering or synthetic biology

applications. The Sigmoidin series arises from the Phenylpropanoid Pathway, diverging at the

isoflavone synthase (IFS) step, followed by crucial prenyltransferase activity.

Pathway Logic
Precursor: Phenylalanine

Cinnamic Acid

p-Coumaroyl-CoA.

Scaffold Formation: Chalcone Synthase (CHS) forms the flavonoid backbone (Naringenin

chalcone).

Isoflavonoid Shift: Isoflavone Synthase (IFS) performs the 2,3-aryl migration.

Decoration (The "Sigmoidin" Step): Prenyltransferases add dimethylallyl groups at C-6, C-8,

or C-3', which subsequently cyclize to form the characteristic pyran/furan rings of Sigmoidins.

Visualization: Biosynthetic Pathway
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Figure 2: Biosynthetic divergence showing the prenylation step critical for Sigmoidin

production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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